N,N-diethyl-2-(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide

• IUPAC Name: N,N-diethyl-2-(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5-yl)acetamide
• InChI: InChI=1S/C17H19N5O2/c1-3-20(4-2)16(23)11-21-17(24)15-10-14(19-22(15)12-18-21)13-8-6-5-7-9-13/h5-10,12H,3-4,11H2,1-2H3
• InChI Key: URCRBOAVXDDMMW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C(=O)C2=CC(=NN2C=N1)C3=CC=CC=C3
• Molecular Formula: C17H19N5O2
• Molecular Weight: 325.4 g/mol

Description

N,N-diethyl-2-(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide, also known as DEPTTA, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been synthesized through various methods and has been studied for its potential applications in various fields.

Scientific Research Applications

Radiosynthesis for Imaging Applications

A study by Dollé et al. (2008) on the radiosynthesis of [18F]PBR111 showcases the application of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, which are selective ligands of the translocator protein (18 kDa). This research highlights the compound DPA-714, a precursor for fluorine-18 labelling, enabling in vivo imaging using positron emission tomography (PET) for neurological and oncological research purposes (Dollé et al., 2008).

Insecticidal Applications

Fadda et al. (2017) explored the synthesis of heterocycles incorporating a thiadiazole moiety for their potential insecticidal effects against the cotton leafworm, Spodoptera littoralis. This research demonstrates the utility of such compounds in developing safer, more effective agricultural chemicals (Fadda et al., 2017).

Anticancer and Antimicrobial Applications

Research by Riyadh et al. (2013) and others on the synthesis of antipyrine-based heterocycles, including triazolo[5,1-c][1,2,4]triazines, has revealed anticancer and antimicrobial properties. These studies contribute to the ongoing search for new therapeutic agents, indicating the potential of such compounds in medical research and drug development (Riyadh et al., 2013).

Synthesis and Evaluation for Antimicrobial Activity

Another significant application is the synthesis of novel heterocycles for antimicrobial activity. Bondock et al. (2008) discussed the creation of compounds incorporating the antipyrine moiety, tested for their antimicrobial efficacy. This work underscores the importance of such compounds in addressing antibiotic resistance and developing new antimicrobial strategies (Bondock et al., 2008).